Cas no 151396-72-4 (1,8-octanediol, tBDMS)

• Product Name: 1,8-octanediol, tBDMS
• CAS No: 151396-72-4
• MF: C₂₀H₄₆O₂Si₂
• MW: 374.749048709869
• CID: 6793360
• PubChem ID: 6430203
• Update Time: 2025-06-08

1,8-octanediol, tBDMS Chemical and Physical Properties

Names and Identifiers

• 1,8-octanediol, tBDMS
• F97241
• 2,2,3,3,14,14,15,15-OCTAMETHYL-4,13-DIOXA-3,14-DISILAHEXADECANE
• BLWIGHCXGQLVLP-UHFFFAOYSA-N
• 151396-72-4

• Inchi： 1S/C20H46O2Si2/c1-19(2,3)23(7,8)21-17-15-13-11-12-14-16-18-22-24(9,10)20(4,5)6/h11-18H2,1-10H3
• InChI Key： BLWIGHCXGQLVLP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCCCCCCO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 374.30363377g/mol
• Monoisotopic Mass: 374.30363377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,8-octanediol, tBDMS

Comprehensive Guide to 1,8-Octanediol, tBDMS (CAS No. 151396-72-4): Properties, Applications, and Industry Trends

1,8-Octanediol, tBDMS (tert-Butyldimethylsilyl ether derivative of 1,8-octanediol) is a specialized organosilicon compound with the CAS registry number 151396-72-4. This chemical is widely recognized in organic synthesis and material science due to its unique protecting group functionality and hydrophobic properties. The tBDMS group enhances the stability of diols under acidic or basic conditions, making it invaluable for multi-step synthetic routes.

In recent years, the demand for 1,8-octanediol derivatives has surged, driven by advancements in pharmaceutical intermediates and high-performance polymers. Researchers frequently search for "tBDMS-protected diols applications" or "CAS 151396-72-4 solubility data," reflecting its relevance in drug discovery and specialty coatings. The compound’s lipophilic character also aligns with trends in sustainable chemistry, as it reduces the need for polar solvents in reactions.

The synthesis of 1,8-octanediol, tBDMS involves the selective protection of hydroxyl groups using tert-butyldimethylsilyl chloride (TBDMSCl). This process, often queried as "how to protect diols with TBDMS," is critical for achieving regioselectivity in complex molecules. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its purity, a topic frequently explored in "characterization of silyl ethers" discussions.

Applications of CAS 151396-72-4 span diverse fields. In peptide chemistry, it serves as a temporary protecting group, while in material science, it modifies surface properties of polymers. Notably, searches for "biodegradable polymers with tBDMS" highlight its role in eco-friendly material design. The compound’s low toxicity profile further supports its use in cosmetic formulations and medical device coatings.

Market trends indicate growing interest in custom-synthesized siloxanes, with 151396-72-4 being a key example. Queries such as "where to buy 1,8-octanediol tBDMS" or "tBDMS stability under UV" reflect end-user priorities. Regulatory compliance (e.g., REACH) and green chemistry principles are increasingly shaping its production methods, addressing concerns about "silicon waste reduction."

Future research directions for 1,8-octanediol, tBDMS may explore its utility in nanotechnology or controlled-release systems. As industries prioritize "multifunctional protecting groups," this compound’s versatility positions it as a staple in synthetic toolkits. Storage recommendations (e.g., "anhydrous conditions for tBDMS compounds") and compatibility databases remain critical resources for practitioners.